Cas no 2763938-64-1 (2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 2763938-64-1
• MF: C₉H₅F₃N₄O₃
• MW: 274.156211614609
• CID: 5804896
• PubChem ID: 165982121
• Update Time: 2025-06-13

2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343646
• 2-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2763938-64-1
• 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C9H5F3N4O3/c10-9(11,12)8(19)14-5-4(7(17)18)6-13-2-1-3-16(6)15-5/h1-3H,(H,17,18)(H,14,15,19)
• InChI Key： QOPPBWMHGVDHFS-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C(=O)O)=C2N=CC=CN2N=1)=O)(F)F

Computed Properties

• Exact Mass: 274.03137452g/mol
• Monoisotopic Mass: 274.03137452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.6Ų

Additional information on 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Comprehensive Overview of 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2763938-64-1)

2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2763938-64-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoroacetamido group and a carboxylic acid moiety in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in this compound due to its potential as a building block for kinase inhibitors, which are pivotal in the treatment of various diseases, including cancer and inflammatory disorders. The trifluoroacetamido group is known to improve metabolic stability and bioavailability, making it a preferred choice in medicinal chemistry. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of novel compounds with tailored properties.

The synthesis of 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the yield and purity of this compound. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and improving efficiency in chemical processes. As sustainability becomes a key focus in the chemical industry, the development of eco-friendly synthetic routes for such compounds is gaining traction.

From an analytical perspective, 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability, which are critical for its use in high-value applications. The compound's CAS No. 2763938-64-1 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

In the context of current research trends, this compound is often discussed alongside topics such as small molecule drug discovery, fragment-based drug design, and structure-activity relationship (SAR) studies. Its structural versatility makes it a promising candidate for addressing unmet medical needs, particularly in the development of targeted therapies. Furthermore, the integration of artificial intelligence (AI) in drug discovery has accelerated the identification of potential applications for pyrazolo[1,5-a]pyrimidine derivatives, including this compound.

Beyond pharmaceuticals, 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has potential applications in agrochemicals and material science. Its ability to interact with biological targets makes it a candidate for developing new pesticides or herbicides, while its electronic properties could be exploited in the design of organic electronic materials. As the scientific community continues to explore its uses, this compound is expected to play a pivotal role in advancing multiple fields.

In summary, 2-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2763938-64-1) represents a versatile and highly functionalized heterocyclic compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structural attributes, combined with the growing emphasis on sustainable chemistry and AI-driven research, position it as a valuable asset in modern scientific endeavors. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its properties to innovate and address global challenges.